Cas no 1427327-06-7 (4-(3-bromo-2-methylphenyl)morpholin-3-one)

• Product Name: 4-(3-bromo-2-methylphenyl)morpholin-3-one
• CAS No: 1427327-06-7
• MF: C₁₁H₁₂BrNO₂
• MW: 270.122482299805
• CID: 5746753
• PubChem ID: 130066573
• Update Time: 2025-11-05

4-(3-bromo-2-methylphenyl)morpholin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromo-2-methylphenyl)morpholin-3-one
• 4-(3-BROMO-2-METHYL-PHENYL)-MORPHOLIN-3-ONE
• 1427327-06-7
• EN300-1086107
• 3-Morpholinone, 4-(3-bromo-2-methylphenyl)-

• Inchi： 1S/C11H12BrNO2/c1-8-9(12)3-2-4-10(8)13-5-6-15-7-11(13)14/h2-4H,5-7H2,1H3
• InChI Key： URBFVROQSQUCCE-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C)N1C(COCC1)=O

Computed Properties

• Exact Mass: 269.00514g/mol
• Monoisotopic Mass: 269.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.486±0.06 g/cm3(Predicted)
• Boiling Point: 485.3±45.0 °C(Predicted)
• pka: -0.22±0.20(Predicted)

Additional information on 4-(3-bromo-2-methylphenyl)morpholin-3-one

4-(3-Bromo-2-methylphenyl)morpholin-3-one (CAS No. 1427327-06-7): A Comprehensive Overview

4-(3-Bromo-2-methylphenyl)morpholin-3-one (CAS No. 1427327-06-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated morpholine derivative exhibits unique structural features, making it a valuable intermediate in the synthesis of bioactive molecules. The compound's molecular formula is C₁₁H₁₂BrNO₂, with a molecular weight of 270.12 g/mol. Its morpholin-3-one core combined with the 3-bromo-2-methylphenyl substituent contributes to its distinct chemical properties and reactivity.

In recent years, the demand for 4-(3-bromo-2-methylphenyl)morpholin-3-one synthesis has increased due to its potential applications in drug discovery. Researchers are particularly interested in its role as a building block for kinase inhibitors and other therapeutic agents. The bromine atom at the 3-position of the phenyl ring offers an excellent site for further functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. This versatility makes CAS 1427327-06-7 a crucial compound in medicinal chemistry.

The physicochemical properties of 4-(3-bromo-2-methylphenyl)morpholin-3-one have been extensively studied to understand its behavior in various solvents and reaction conditions. The compound typically appears as a white to off-white crystalline powder with moderate solubility in common organic solvents like dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO). Its melting point ranges between 120-125°C, and it shows stability under standard storage conditions. These characteristics make it suitable for laboratory-scale synthesis and industrial applications.

One of the most searched questions regarding this compound is "how to synthesize 4-(3-bromo-2-methylphenyl)morpholin-3-one." The typical synthetic route involves the bromination of 2-methylmorpholin-3-one followed by selective functionalization at the phenyl ring. Alternative methods include the use of palladium-catalyzed coupling reactions to introduce the bromo-methylphenyl moiety. Researchers are also exploring greener synthetic approaches to improve the yield and purity of 1427327-06-7, aligning with the current trend toward sustainable chemistry.

The pharmaceutical industry has shown growing interest in 4-(3-bromo-2-methylphenyl)morpholin-3-one applications, especially in the development of kinase inhibitors for cancer treatment. Recent studies suggest that derivatives of this compound exhibit promising activity against specific protein kinases involved in tumor growth. Additionally, its structural motif is being investigated for potential use in central nervous system (CNS) drugs, addressing the rising demand for neurological therapeutics. These applications highlight the compound's significance in modern drug discovery.

From a market perspective, the global demand for CAS 1427327-06-7 is expected to grow steadily, driven by increased research in targeted therapies. Suppliers and manufacturers are focusing on scaling up production while maintaining high purity standards. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure the quality of 4-(3-bromo-2-methylphenyl)morpholin-3-one batches. The compound is typically available in research quantities, with custom synthesis options for larger-scale requirements.

Environmental and safety considerations are crucial when handling 4-(3-bromo-2-methylphenyl)morpholin-3-one. While not classified as highly hazardous, standard laboratory precautions should be followed, including the use of personal protective equipment (PPE) and proper ventilation. The compound's Material Safety Data Sheet (MSDS) provides detailed information on handling, storage, and disposal, ensuring compliance with regulatory guidelines. Researchers often search for "1427327-06-7 safety data" to access this critical information.

In conclusion, 4-(3-bromo-2-methylphenyl)morpholin-3-one (CAS No. 1427327-06-7) represents an important intermediate in pharmaceutical and agrochemical research. Its unique structural features, synthetic versatility, and potential therapeutic applications make it a compound of significant interest. As research continues to uncover new uses for this molecule, its role in drug discovery and development is likely to expand further. Scientists and manufacturers alike are keenly following advancements related to this compound, ensuring its place in the future of medicinal chemistry.